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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and handling protocols for chemical reagents is fundamental. This technical guide

provides an in-depth overview of the safety data for 2-Bromo-4-nitrobenzoic acid (CAS RN:

16426-64-5), a key intermediate in organic synthesis, particularly in the development of

pharmaceuticals like Bicalutamide.[1][2] Adherence to the following procedures is crucial for

ensuring a safe laboratory environment.

Physicochemical Properties
2-Bromo-4-nitrobenzoic acid is a white to yellow crystalline powder.[1][2][3] Its key physical

and chemical properties are summarized below, providing essential data for experimental

design and safety considerations.
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Property Value Source(s)

Molecular Formula C₇H₄BrNO₄ [1][3][4][5]

Molecular Weight 246.01 g/mol [1][4][5]

Melting Point 165 - 171 °C [1][2][6]

Purity >98.0% (GC) [1][3]

Appearance White to yellow powder/crystal [1][2][3]

Solubility
Soluble in methanol, limited in

water.
[1][7]

pKa (predicted) ~1.98 [1]

Density (estimated) ~2.0176 g/cm³ [1]

Hazard Identification and Classification
2-Bromo-4-nitrobenzoic acid is classified as a hazardous substance. The primary hazards

are skin, eye, and respiratory irritation.[4][8]

Hazard Classification Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation

Source:[2][4][8][9]

GHS Pictogram:

Signal Word: Warning[2][4]
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While detailed protocols for toxicological testing are not publicly available, the following

sections outline the established procedures for safe handling, emergency response, and

disposal, which are critical for laboratory practice.

Safe Handling Workflow
Proper handling is the first line of defense against chemical exposure. The following workflow

outlines the necessary steps for safely managing 2-Bromo-4-nitrobenzoic acid in a laboratory

setting.
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Preparation

Handling

Post-Experiment

Emergency

Review Safety Data Sheet (SDS)

Gather Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace
(Fume Hood, Spill Kit Ready)

Weigh and Transfer Chemical
(Avoid Dust Generation)

Perform Experiment

Spill or
Exposure?

Decontaminate Glassware and Surfaces

Dispose of Waste
(Hazardous Waste Stream)

Remove PPE Correctly
Wash Hands Thoroughly

end

End Process

NoFollow Spill/Exposure Protocol

Yes

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-4-nitrobenzoic acid.
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Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls and appropriate PPE are essential to minimize exposure.

Control Specification Rationale

Engineering Controls

Handle in a well-ventilated

place, preferably a fume hood.

Ensure eyewash stations and

safety showers are readily

accessible.

To minimize inhalation of dust

and provide immediate

decontamination facilities.[4]

[10][11]

Eye/Face Protection

Tightly fitting safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133.

To prevent contact with eyes,

which can cause serious

irritation.[4][11]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

To avoid direct skin contact

and subsequent irritation.[4]

[11]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if dust is generated and

engineering controls are

insufficient.

To prevent inhalation, which

may cause respiratory tract

irritation.[11]

First Aid Measures
In case of accidental exposure, immediate and appropriate first aid is critical.
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Routes of Exposure & Immediate Actions

First Aid Procedures

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Take off contaminated clothing.
Wash with plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing and seek medical attention.

Rinse mouth with water.
Do NOT induce vomiting.

Call a Poison Control Center or doctor immediately.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 2-Bromo-4-nitrobenzoic acid.

Sources for First Aid Measures:[4][9][10][12][13]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

A water spray can also be used to suppress vapors.[14][15]

Specific Hazards: The compound is combustible.[15] Thermal decomposition can lead to the

release of irritating gases and vapors, including carbon oxides, nitrogen oxides, and

hydrogen halides.[9][13][14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][10][14]

Accidental Release Measures (Spill Management)
A systematic approach is required to manage spills and prevent environmental contamination.
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Immediate Response

Containment & Cleanup

Post-Cleanup

Spill Detected

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Prevent further spillage or leakage

Sweep up spilled solid, avoiding dust generation

Place material into a suitable, labeled container for disposal

Clean the spill area thoroughly

Dispose of waste as hazardous

end

End Process

Click to download full resolution via product page

Caption: Spill management workflow for 2-Bromo-4-nitrobenzoic acid.
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Sources for Spill Management:[4][11][13][15]

Stability and Reactivity
Reactivity: Generally stable under normal conditions.[10]

Chemical Stability: Stable under recommended storage conditions.[10]

Conditions to Avoid: Avoid dust formation, heat, and sources of ignition.[4][10][14]

Incompatible Materials: Strong oxidizing agents.[10][14]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen halides.[13][14]

Toxicological Information
Acute Toxicity: No specific quantitative data (e.g., LD50) is available in the provided search

results. It is classified as causing skin, eye, and respiratory irritation based on its GHS

hazard statements.[4][15]

Germ Cell Mutagenicity: Some sources suggest it is suspected of causing genetic defects.

[15][16]

Carcinogenicity: May be suspected of causing cancer.[15][16]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[15]

Note: The toxicological properties have not been thoroughly investigated. It should be handled

with the caution appropriate for a potentially hazardous substance.[15][17]

Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle to ensure environmental safety

and regulatory compliance.
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Characterization

Containment

Disposal

Waste Generated

Characterize waste as hazardous
(Halogenated Organic Solid)

Collect waste in a clearly labeled,
sealed, and compatible container

Do not mix with other waste

Engage a licensed chemical waste disposal company

Comply with all local, regional,
and national regulations

Do NOT dispose of down the drain
or in regular trash

end

Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromo-4-nitrobenzoic acid.

Sources for Disposal Considerations:[4][8][11][13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

